Cas no 2171675-49-1 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(piperidin-1-yl)propylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(piperidin-1-yl)propylcarbamoyl}propanoic acid
• CAS No: 2171675-49-1
• MF: C₂₇H₃₃N₃O₅
• MW: 479.568027257919
• CID: 5993113
• PubChem ID: 165806711
• Update Time: 2025-10-31

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(piperidin-1-yl)propylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(piperidin-1-yl)propylcarbamoyl}propanoic acid
• EN300-1509278
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[3-(piperidin-1-yl)propyl]carbamoyl}propanoic acid
• 2171675-49-1

• Inchi： 1S/C27H33N3O5/c31-25(32)17-24(26(33)28-13-8-16-30-14-6-1-7-15-30)29-27(34)35-18-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-5,9-12,23-24H,1,6-8,13-18H2,(H,28,33)(H,29,34)(H,31,32)
• InChI Key： CTRHIOHWDHETGQ-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(NCCCN1CCCCC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.24202116g/mol
• Monoisotopic Mass: 479.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 108Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(piperidin-1-yl)propylcarbamoyl}propanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(piperidin-1-yl)propylcarbamoyl}propanoic Acid (CAS No. 2171675-49-1)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(piperidin-1-yl)propylcarbamoyl}propanoic acid, identified by its CAS number 2171675-49-1, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit potential biological activities, making it a subject of extensive research and development. The structural complexity of this molecule, characterized by its multiple functional groups and aromatic components, positions it as a promising candidate for various therapeutic applications.

The core structure of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(piperidin-1-yl)propylcarbamoyl}propanoic acid includes a fluorene moiety linked to a methoxycarbonyl group, which is further connected to an amino group. This amino group is then attached to a propionic acid backbone, which is modified with a piperidinyl group at the third carbon position. This unique arrangement of functional groups contributes to the compound's distinct chemical properties and biological interactions.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The presence of the fluorene ring in this molecule suggests potential interactions with biological targets due to its ability to engage in hydrophobic interactions and π-stacking phenomena. These characteristics are particularly relevant in the design of small-molecule inhibitors and activators targeting proteins involved in disease mechanisms.

The methoxycarbonyl group attached to the fluorene ring not only enhances the solubility of the compound but also provides a site for further chemical modifications. This versatility allows researchers to tailor the properties of the molecule for specific applications, such as drug delivery systems or targeted therapies. Additionally, the piperidinyl group at the propionic acid moiety introduces basicity to the molecule, which can be exploited for interactions with acidic biological targets.

One of the most compelling aspects of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(piperidin-1-yl)propylcarbamoyl}propanoic acid is its potential role in modulating enzyme activity. Enzymes are critical biological catalysts that govern numerous metabolic processes, and their dysregulation is often associated with pathological conditions. The structural features of this compound make it a candidate for inhibiting or activating specific enzymes, thereby offering therapeutic benefits. For instance, studies have shown that fluorene-based derivatives can interact with enzymes such as kinases and proteases, which are implicated in cancer and inflammatory diseases.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(piperidin-1-yl)propylcarbamoyl}propanoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of each functional group must be carefully monitored to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to achieve the desired molecular architecture. These synthetic methodologies highlight the compound's complexity and underscore the expertise required for its production.

Evaluation of the pharmacological properties of this compound has been conducted through both in vitro and in vivo studies. In vitro assays have focused on assessing its interaction with target enzymes and receptors, providing insights into its potential mechanism of action. Preliminary results suggest that 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(piperidin-1-yl)propylcarbamoyl}propanoic acid exhibits inhibitory effects on certain kinases, which could be relevant for developing treatments against cancers driven by aberrant kinase activity.

In vivo studies have further explored the pharmacokinetic and pharmacodynamic profiles of this compound. These studies aim to understand how the molecule behaves within an organism, including its absorption, distribution, metabolism, excretion (ADME), and potential side effects. The findings from these studies are crucial for determining the feasibility of translating preclinical results into clinical applications. Additionally, they provide valuable information for optimizing drug formulations and dosing regimens.

The development of novel therapeutic agents relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The case of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(piperidin-1-yl)propylcarbamoyl}propanoic acid exemplifies how such collaboration can lead to innovative solutions in drug discovery. By leveraging advances in synthetic chemistry and molecular biology, researchers can design molecules with tailored properties that address unmet medical needs.

The future prospects for 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(piperidin-1-y l)propylcarbamoyl}propanoic acid include further optimization through structure-based drug design approaches. Computational methods such as molecular docking simulations can help predict how this molecule interacts with biological targets at an atomic level. These predictions can guide synthetic modifications aimed at enhancing potency, selectivity, and pharmacokinetic properties.

In conclusion, 3-{(9H-fluoren -9 - ylmethoxycarbony l ) amino } - 3 - { 3 - ( piper idin - 1 - y l ) prop y l carb am o y l } pro pan o ic ac id ( CAS No . 2171675 -49 - 1 ) represents a significant advancement in pharmaceutical chemistry . Its complex structure , coupled with promising biological activities , positions it as a valuable tool for therapeutic research . As scientific understanding continues to evolve , it is anticipated that compounds like this will play an increasingly important role in addressing complex diseases through innovative drug development strategies .